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Compound of Interest

Compound Name: Aminoguanidine sulfate

Cat. No.: B086207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of aminoguanidine
sulfate in various animal models, summarizing key quantitative data and detailing experimental

protocols. Aminoguanidine has been investigated for its therapeutic potential in a range of

conditions, primarily due to its inhibitory effects on advanced glycation end product (AGE)

formation and inducible nitric oxide synthase (iNOS).

I. Cardiovascular Applications
Aminoguanidine has been studied for its protective effects on the cardiovascular system,

particularly in the context of diabetes and aging.
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Animal
Model

Condition

Aminoguani
dine Sulfate
Dosage &
Administrat
ion

Duration
Key
Findings

Reference

WAG/Rij rats Aging Not specified

6 months

(from 24 to

30 months of

age)

Prevented

age-related

cardiac

hypertrophy.

[1]

Fischer 344

and Sprague-

Dawley rats

Aging Not specified

18 months

(from 6 to 24

months of

age)

Prevented

age-related

cardiac

hypertrophy

and decrease

in

endothelial-

dependent

vasodilatory

response.

[1]

Streptozotoci

n-induced

diabetic rats

Diabetes Not specified Not specified

Prevented

hypertrophic

alterations

and reduced

protein

carbonylation

in cardiac

tissue.

[2]

New Zealand

white rabbits

High-fat,

high-

cholesterol

diet

1 mg/mL in

drinking

water

18 weeks

Prevented

negative

inotropic

effects.

[3]

Normotensive

and DOCA-

salt

Hemorrhagic

shock

100 mg/kg

(infusion)

Acute Did not show

beneficial

effects on

hemodynami

[4]
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hypertensive

rats

c parameters

or survival

rate.

Experimental Protocol: Induction of Diabetes and
Cardiovascular Assessment in Rats
This protocol outlines the induction of diabetes using streptozotocin (STZ) and subsequent

assessment of cardiovascular parameters.

1. Animal Model:

Male Wistar rats are commonly used.[2]

2. Induction of Diabetes:

A single intraperitoneal injection of STZ (dissolved in citrate buffer) is administered to induce

diabetes.[5]

In some models, a high-fat, high-carbohydrate diet is provided before STZ injection to model

Type 2 diabetes.[5]

Fasting blood glucose levels >200 mg/dL are typically used to confirm diabetes.[5]

3. Aminoguanidine Administration:

Aminoguanidine can be administered in the drinking water.[3]

4. Cardiovascular Assessment:

Cardiac Hypertrophy: Heart weight is measured post-mortem.[1]

Aortic Nitric Oxide and Peroxynitrite Levels: These can be measured to assess vascular

function.[2]

Cardiac Protein Carbonylation: This is a marker of oxidative stress in the heart tissue.[2]
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Cardiac Contractile Function: Evaluated using methods like the Langendorff preparation.[3]

Signaling Pathway: Aminoguanidine in Diabetic
Cardiomyopathy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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